Cas no 4407-89-0 (Methanol, oxybis- (9CI))

• Product Name: Methanol, oxybis- (9CI)
• CAS No: 4407-89-0
• MF: C₂H₆O₃
• MW: 78.067241191864
• CID: 331824
• PubChem ID: 13798166
• Update Time: 2025-04-19

Methanol, oxybis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanol, oxybis- (9CI)
• Dimethyleneglycol
• hydroxymethoxymethanol
• methanol, 1,1'-oxybis-
• Oxydimethanol
• 4407-89-0
• DTXSID00549787
• Q27452634
• hydroxymethyl ether

• Inchi： 1S/C2H6O3/c3-1-5-2-4/h3-4H,1-2H2
• InChI Key： ARZLUCYKIWYSHR-UHFFFAOYSA-N
• SMILES： O(CO)CO

Computed Properties

• Exact Mass: 78.03168
• Monoisotopic Mass: 78.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 12.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69